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Compound of Interest

Compound Name: Ethyl propyl ether

Cat. No.: B1330382 Get Quote

Application Notes and Protocols for Ethyl Propyl
Ether
For Researchers, Scientists, and Drug Development Professionals

Introduction:

Ethyl propyl ether (also known as 1-ethoxypropane) is a colorless, volatile, and highly

flammable liquid with a characteristic ether-like odor.[1][2][3][4] It is used as a solvent and in

the synthesis of other chemicals.[1][2][3][4] Due to its hazardous properties, including high

flammability and the potential for peroxide formation, strict adherence to safety protocols is

imperative in a laboratory setting.[2][3][5] These application notes provide detailed procedures

for the safe handling and storage of ethyl propyl ether to minimize risks to laboratory

personnel and infrastructure.

Physicochemical and Safety Data
A summary of the key quantitative data for ethyl propyl ether is presented in the table below

for easy reference.
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Property Value Source

Molecular Formula C₅H₁₂O [1][4][6]

Molecular Weight 88.15 g/mol [1][6][7]

Appearance
Colorless liquid with an ether-

like odor
[1][2][3][4]

Boiling Point 63.2 °C [3]

Melting Point -127.5 °C [3]

Flash Point < -4 °F (< -20 °C) [2][3]

Density 0.7330 g/cm³ @ 20 °C [3]

Vapor Pressure 180.59 mmHg [3]

Water Solubility Soluble [2][3][5]

UN Number 2615 [3]

Experimental Protocols
Protocol for Safe Handling of Ethyl Propyl Ether
Objective: To outline the standard operating procedure for handling ethyl propyl ether to
prevent exposure, fire, and explosions.

Materials:

Ethyl propyl ether

Appropriate chemical-resistant gloves (e.g., nitrile)[8][9]

Chemical splash goggles[8][9][10]

Flame-resistant lab coat[9][10]

Certified chemical fume hood[8][11]
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Grounding straps/equipment[1][2][11][12]

Spark-proof tools[1][10][13]

Appropriately labeled waste containers[8]

Procedure:

Risk Assessment: Before commencing any work, perform a thorough risk assessment for the

planned experiment, considering the quantities of ethyl propyl ether to be used and the

potential for ignition.

Personal Protective Equipment (PPE): Don the required PPE, including chemical splash

goggles, flame-resistant lab coat, and chemical-resistant gloves.[8][9][10] Ensure the lab

coat is fully buttoned.[9]

Ventilation: All handling of ethyl propyl ether must be conducted within a properly

functioning and certified chemical fume hood to minimize the inhalation of vapors.[8][11]

Vapors are heavier than air and can accumulate in low-lying areas.[1][2][3][5]

Elimination of Ignition Sources: Ensure the work area is free of all potential ignition sources,

such as open flames, hot plates, and sparks.[1][2][11][12] Use only intrinsically safe or

explosion-proof electrical equipment.[11][14]

Grounding: When transferring ethyl propyl ether between containers, ensure that all

equipment is properly grounded to prevent the buildup of static electricity, which can ignite

the vapors.[1][2][11][12]

Dispensing: Use spark-proof tools for opening and closing containers.[1][10][13] Dispense

the smallest quantity of ether necessary for the experiment.

Waste Disposal: Dispose of ethyl propyl ether waste in a designated, properly labeled, and

sealed container.[8] Store the waste container away from incompatible materials.[8]

Protocol for Safe Storage of Ethyl Propyl Ether
Objective: To detail the requirements for the safe storage of ethyl propyl ether to prevent

peroxide formation, fire, and container pressurization.
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Procedure:

Storage Location: Store ethyl propyl ether in a cool, dry, and well-ventilated area, away

from direct sunlight and heat sources.[8][10][14] The storage location should be a designated

flammable liquid storage cabinet.[8]

Container Integrity: Keep the container tightly closed to prevent the escape of vapors and the

entry of air, which can lead to peroxide formation.[10][12][13][14]

Peroxide Formation: Ethers like ethyl propyl ether can form explosive peroxides upon

exposure to air and light.[1][2][3][5]

Labeling: Upon receipt, label the container with the date it was received and the date it

was first opened.[8]

Testing: Periodically test for the presence of peroxides, especially if the container has

been open for an extended period or if crystals are observed around the cap.[8][12] Do not

attempt to open a container with visible crystal formation; contact your institution's

environmental health and safety department immediately.[8]

Storage Duration: Do not store ethyl propyl ether for longer than 12 months after

opening.[8]

Incompatible Materials: Store ethyl propyl ether segregated from strong oxidizing agents,

strong acids, and other incompatible materials.[2][5][8][14]

Inventory Management: Purchase ethyl propyl ether in the smallest quantities necessary

for your work to avoid prolonged storage.[8]

Emergency Protocols
Objective: To provide clear instructions for responding to emergencies involving ethyl propyl
ether, such as spills, fires, and personnel exposure.

Spill Response:

Evacuation and Ignition Source Control: In case of a spill, immediately alert personnel in the

vicinity, evacuate the area, and eliminate all ignition sources.[1][2]
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Ventilation: Ensure the area is well-ventilated.[1]

Containment: For small spills, absorb the material with a non-combustible absorbent such as

sand or dry earth.[1][2][11][15] Do not use combustible materials like sawdust.[16]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][2][15]

Large Spills: For large spills, evacuate the area and contact the emergency response team.

[1][2][3] Consider an initial downwind evacuation of at least 300 meters (1000 feet).[1][2][3]

Fire Response:

Fire Extinguishing Media:

Small Fires: Use dry chemical, CO₂, or alcohol-resistant foam to extinguish the fire.[1][2][3]

Water spray may be inefficient due to the low flash point.[1][2][3]

Large Fires: Use alcohol-resistant foam, water spray, or fog.[1][2][3]

Firefighting Precautions: Firefighters should wear positive pressure self-contained breathing

apparatus (SCBA).[1] Containers of ethyl propyl ether may explode when heated.[2][3][5] If

possible and safe to do so, move undamaged containers away from the fire.[1][2]

First Aid:

Inhalation: Move the affected person to fresh air.[3][10] If breathing is difficult, administer

oxygen.[3][10] Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing immediately.[1][3][10] Wash the affected skin

area with soap and water.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open.[1] Seek immediate medical attention.[1][3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]
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Visualized Workflow
Safe Handling and Storage Workflow for Ethyl Propyl Ether

Start: 
Prepare for Experiment

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

3. Work in a Certified
Chemical Fume Hood

4. Eliminate Ignition Sources

5. Ground Equipment
During Transfer

6. Handle and Dispense

7. Store Properly
(Cool, Dry, Ventilated,
Flammable Cabinet)

After Use

9. Dispose of Waste
(Labeled, Sealed Container)

During/After Use

8. Label Dates &
Monitor for Peroxides

End of Procedure

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of ethyl propyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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